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A comprehensive guide for researchers, scientists, and drug development professionals

detailing the distinct thermodynamic behaviors of helium's two stable isotopes, supported by

experimental data and methodologies.

The two stable isotopes of helium, Helium-3 (³He) and Helium-4 (⁴He), exhibit remarkably

different thermodynamic properties, particularly at low temperatures. These differences are a

direct consequence of their distinct quantum mechanical nature. ⁴He, with an even number of

nucleons, is a boson and obeys Bose-Einstein statistics, while ³He, with an odd number of

nucleons, is a fermion and adheres to Fermi-Dirac statistics. This fundamental distinction leads

to unique macroscopic behaviors, most notably the phenomenon of superfluidity, which

manifests differently and at vastly different temperatures in the two isotopes. This guide

provides a comparative study of their key thermodynamic properties, supported by

experimental data and detailed methodologies for their measurement.

Comparative Thermodynamic Properties
The thermodynamic properties of ³He and ⁴He diverge significantly, especially as temperatures

approach absolute zero. These differences are summarized in the table below.
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Property Helium-3 (³He) Helium-4 (⁴He)

Atomic Mass (amu) 3.016 4.003

Nuclear Spin 1/2 (Fermion) 0 (Boson)

Boiling Point (K) 3.19[1][2] 4.22[1][2]

Critical Temperature (K) 3.35[1][2] 5.20[2]

Critical Pressure (kPa) 116.4 227.5

Liquid Density at Boiling Point

(g/L)
59[2] 125[2][3]

Latent Heat of Vaporization

(kJ/mol)
0.026[1][2] 0.0829[1][2]

Superfluid Transition

Temperature (K)
0.0025 (at 34 bar) 2.17 (Lambda Point)[4]

The Quantum Mechanical Divide: Fermions vs.
Bosons
The profound differences in the thermodynamic behavior of ³He and ⁴He are rooted in their

quantum statistical properties.
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Helium-4 (Boson)

Helium-3 (Fermion)

⁴He Nucleus
(2 protons, 2 neutrons)

Integer Spin (0)

Bose-Einstein CondensationObeys Bose-Einstein Statistics Superfluidity (He II)
Below 2.17 K

Macroscopic quantum state

³He Nucleus
(2 protons, 1 neutron)
Half-Integer Spin (1/2)

Pauli Exclusion PrincipleObeys Fermi-Dirac Statistics Cooper Pairs (Bosonic)Pairing at very low T Superfluidity
Below 0.0025 K

Condensation of pairs
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Experimental Setup Procedure

Cryostat with Liquid Helium Bath

Vapor Pressure Cell
(containing liquid isotope)

provides cooling

Manometer
(Pressure Measurement)

transmits vapor pressure

Calibrated Thermometer

measures temperature

1. Cool down cryostat and cell

2. Condense helium isotope into cell

3. Stabilize temperature of the bath

4. Measure pressure with manometer

5. Record corresponding temperature

6. Repeat for a range of temperatures
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Apparatus Principle

Torsion Pendulum

Stack of closely spaced disks

Immersed in Liquid Helium-4

Normal Fluid Component
(viscous)

Measures Moment of Inertia

contributes to

Superfluid Component
(zero viscosity)

does not contribute to

Oscillating Disks

drags does not drag
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. web.pa.msu.edu [web.pa.msu.edu]

2. H-3  Latent heat of vaporization of liquid-N [badger.physics.wisc.edu]

3. scribd.com [scribd.com]

4. Superfluidity within a small helium-4 cluster: the microscopic andronikashvili experiment -
PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [A Comparative Analysis of the Thermodynamic
Properties of Helium-3 and Helium-4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1201725#comparative-study-of-the-thermodynamic-
properties-of-helium-isotopes]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1201725?utm_src=pdf-body-img
https://www.benchchem.com/product/b1201725?utm_src=pdf-custom-synthesis
https://web.pa.msu.edu/courses/2016spring/PHY451/Experiments/superfluidity/guide_msu_superfuidity.pdf
https://badger.physics.wisc.edu/trash/lab_old/manual/node31.html
https://www.scribd.com/document/874778942/Experiment-03-Latent-Heat-of-Vaporization
https://pubmed.ncbi.nlm.nih.gov/9516103/
https://pubmed.ncbi.nlm.nih.gov/9516103/
https://www.benchchem.com/product/b1201725#comparative-study-of-the-thermodynamic-properties-of-helium-isotopes
https://www.benchchem.com/product/b1201725#comparative-study-of-the-thermodynamic-properties-of-helium-isotopes
https://www.benchchem.com/product/b1201725#comparative-study-of-the-thermodynamic-properties-of-helium-isotopes
https://www.benchchem.com/product/b1201725#comparative-study-of-the-thermodynamic-properties-of-helium-isotopes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201725?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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